Cas no 1367734-76-6 (Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate)
Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
- 1367734-76-6
- EN300-7425731
- Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
-
- Inchi: 1S/C11H12BrNO2/c1-15-11(14)10-9-6-8(12)3-2-7(9)4-5-13-10/h2-3,6,10,13H,4-5H2,1H3
- InChI Key: DGBLCPLBOCNTKD-UHFFFAOYSA-N
- SMILES: BrC1C=CC2CCNC(C(=O)OC)C=2C=1
Computed Properties
- Exact Mass: 269.00514g/mol
- Monoisotopic Mass: 269.00514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.3Ų
Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7425731-0.05g |
methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate |
1367734-76-6 | 95.0% | 0.05g |
$587.0 | 2025-03-11 | |
| Enamine | EN300-7425731-0.1g |
methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate |
1367734-76-6 | 95.0% | 0.1g |
$615.0 | 2025-03-11 | |
| Enamine | EN300-7425731-0.25g |
methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate |
1367734-76-6 | 95.0% | 0.25g |
$642.0 | 2025-03-11 | |
| Enamine | EN300-7425731-0.5g |
methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate |
1367734-76-6 | 95.0% | 0.5g |
$671.0 | 2025-03-11 | |
| Enamine | EN300-7425731-1.0g |
methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate |
1367734-76-6 | 95.0% | 1.0g |
$699.0 | 2025-03-11 | |
| Enamine | EN300-7425731-2.5g |
methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate |
1367734-76-6 | 95.0% | 2.5g |
$1370.0 | 2025-03-11 | |
| Enamine | EN300-7425731-5.0g |
methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate |
1367734-76-6 | 95.0% | 5.0g |
$2028.0 | 2025-03-11 | |
| Enamine | EN300-7425731-10.0g |
methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate |
1367734-76-6 | 95.0% | 10.0g |
$3007.0 | 2025-03-11 |
Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS No. 1367734-76-6): A Key Intermediate in Modern Pharmaceutical Research
Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate, identified by its CAS number 1367734-76-6, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of various bioactive molecules. The structural framework of this compound, featuring a brominated tetrahydroisoquinoline core, makes it a versatile building block for drug discovery and development programs.
The tetrahydroisoquinoline scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous pharmacologically active agents. The introduction of a bromine atom at the 7-position enhances the reactivity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures essential for developing novel therapeutic agents.
In recent years, there has been a surge in research focused on developing treatments for neurological disorders, particularly those involving dopaminergic and serotonergic pathways. Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate has emerged as a valuable precursor in the synthesis of molecules targeting these pathways. For instance, derivatives of this compound have been explored as potential monoamine oxidase (MAO) inhibitors and serotonin receptor modulators. The bromine substituent at the 7-position serves as a handle for further derivatization, allowing chemists to fine-tune the pharmacological properties of the resulting compounds.
Moreover, the growing interest in kinase inhibitors has also highlighted the importance of this intermediate. Many kinases play critical roles in cancer progression and inflammatory diseases, making them attractive targets for therapeutic intervention. The structural motif of Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate can be incorporated into kinase inhibitors by leveraging palladium-catalyzed cross-coupling reactions. These reactions enable the introduction of diverse aryl or heteroaryl groups at various positions on the tetrahydroisoquinoline core, thereby generating compounds with tailored binding affinities and selectivities.
The synthesis of Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route begins with the condensation of phenethylamine derivatives with carbonyl compounds to form an isoquinoline scaffold. Subsequent bromination at the 7-position is achieved using brominating agents such as N-bromosuccinimide (NBS). The final step involves esterification to yield the methyl ester derivative.
Recent advances in synthetic methodologies have further streamlined the preparation of this compound. For example, transition-metal-catalyzed reactions have been optimized to improve yields and reduce reaction times. Additionally, green chemistry principles have been integrated into synthetic protocols to minimize waste and hazardous byproducts. These innovations not only enhance the efficiency of producing Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate but also align with broader efforts to promote sustainable chemical practices.
The applications of this compound extend beyond academic research and are finding their way into industrial drug development pipelines. Pharmaceutical companies are increasingly utilizing Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate as a key intermediate in their libraries of candidate compounds. Its structural versatility and reactivity make it an indispensable tool for medicinal chemists striving to discover new drugs that address unmet medical needs.
In conclusion, Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate (CAS No. 1367734-76-6) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications for this compound and its derivatives, its significance in drug discovery is set to grow even further.
1367734-76-6 (Methyl 7-bromo-1,2,3,4-tetrahydroisoquinoline-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)